Cas no 2137612-29-2 (Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate)

• Product Name: Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate
• CAS No: 2137612-29-2
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6190375
• PubChem ID: 165741234
• Update Time: 2025-06-28

Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate
• EN300-701136
• 2137612-29-2
• Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate

• Inchi： 1S/C16H30N2O2/c1-6-9-16(5)12(17)11-8-7-10-18(13(11)16)14(19)20-15(2,3)4/h11-13H,6-10,17H2,1-5H3
• InChI Key： BGZBNKWZOMPSQP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2C(C(C)(CCC)C12)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate

Introduction to Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2137612-29-2)

Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137612-29-2, belongs to a class of molecules known for their azabicycloalkane core, which is a privileged scaffold in drug discovery. The presence of multiple functional groups, including amine, methyl, and propyl substituents, contributes to its diverse chemical reactivity and makes it a valuable candidate for further exploration in medicinal chemistry.

The structural framework of Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate is characterized by a bicyclic system consisting of a seven-membered nitrogen-containing ring fused to an eight-membered carbon ring. This configuration creates a rigid, three-dimensional structure that can interact with biological targets in specific ways. The compound's bicyclo[4.2.0]octane core is particularly interesting because it mimics the natural scaffolds found in many bioactive molecules, making it a promising candidate for developing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. Studies have suggested that the amine group in Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate could serve as a key interaction point with biological targets, potentially leading to the development of novel drugs targeting neurological disorders, inflammation, and other diseases.

The molecular diversity introduced by the methyl and propyl substituents further enhances the compound's potential as a pharmacophore. These groups can influence the compound's solubility, metabolic stability, and binding affinity, making them crucial factors in drug design. Researchers are particularly interested in how these substituents affect the compound's interactions with enzymes and receptors, which could lead to the identification of new therapeutic pathways.

In vitro studies have begun to explore the biological profile of Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate, focusing on its potential effects on various cellular pathways. Preliminary results indicate that the compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. Additionally, its structural similarity to known bioactive molecules suggests that it could have applications in treating conditions such as chronic pain syndromes and neurodegenerative diseases.

The synthesis of this compound presents unique challenges due to its complex bicyclic structure and multiple functional groups. However, recent developments in synthetic methodologies have made it more feasible to produce Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate on a larger scale. Advances in catalytic processes and asymmetric synthesis have enabled researchers to construct the desired framework with high precision, opening up new possibilities for its application in drug development.

The future of research on Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate lies in its ability to be modified further to enhance its pharmacological properties. By exploring different analogs and derivatives, scientists can optimize its potency, selectivity, and pharmacokinetic profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl 7-amino-8-methyl-8-propyl-2-azabicyclo[4.2.0]octane-2-carboxylate will play an increasingly important role in the discovery and development of new medicines. Their unique structural features and potential biological activities make them invaluable tools for researchers seeking to address unmet medical needs across various therapeutic areas.